Cas no 791009-51-3 (1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
• CAS No: 791009-51-3
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 555357
• PubChem ID: 20544696
• Update Time: 2025-04-19

1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
• 1,4-Benzodioxin-5-carboxylicacid,6-amino-2,3-dihydro-(9CI)
• 6-amino-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• 791009-51-3
• SCHEMBL15569955
• DTXSID80608548

• Inchi： 1S/C9H9NO4/c10-5-1-2-6-8(7(5)9(11)12)14-4-3-13-6/h1-2H,3-4,10H2,(H,11,12)
• InChI Key： PDUIYXZLRIYDTB-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=C(C(=O)O)C1=2)N

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.8Ų